Cas no 667938-69-4 (2,6-Bis[3,5-bis(trifluoromethyl)phenyl]aniline)

• Product Name: 2,6-Bis[3,5-bis(trifluoromethyl)phenyl]aniline
• CAS No: 667938-69-4
• MF: C₂₂H₁₁F₁₂N
• MW: 517.310287714005
• CID: 2796462
• PubChem ID: 71369034
• Update Time: 2025-04-21

2,6-Bis[3,5-bis(trifluoromethyl)phenyl]aniline Chemical and Physical Properties

Names and Identifiers

• 667938-69-4
• DTXSID40792073
• DYWSMARJAXQXSH-UHFFFAOYSA-N
• 1~3~,1~5~,3~3~,3~5~-Tetrakis(trifluoromethyl)[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~2~-amine
• SCHEMBL4453287
• 2,6-Bis[3,5-bis(trifluoromethyl)phenyl]aniline

• Inchi： 1S/C22H11F12N/c23-19(24,25)12-4-10(5-13(8-12)20(26,27)28)16-2-1-3-17(18(16)35)11-6-14(21(29,30)31)9-15(7-11)22(32,33)34/h1-9H,35H2
• InChI Key： DYWSMARJAXQXSH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C1C=CC=C(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C=1N)(F)F

Computed Properties

• Exact Mass: 517.0699873Da
• Monoisotopic Mass: 517.0699873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 26Ų